Cas no 1881295-90-4 (Benzyl (2'-cyano-3'-fluoro-[1,1'-biphenyl]-4-yl)carbamate)

• Product Name: Benzyl (2'-cyano-3'-fluoro-[1,1'-biphenyl]-4-yl)carbamate
• CAS No: 1881295-90-4
• MF: C₂₁H₁₅FN₂O₂
• MW: 346.354408502579
• CID: 4626554
• Update Time: 2023-08-10

Benzyl (2'-cyano-3'-fluoro-[1,1'-biphenyl]-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 4'-(Cbz-Amino)-2-cyano-3-fluorobiphenyl
• Benzyl (2'-cyano-3'-fluoro-[1,1'-biphenyl]-4-yl)carbamate
• benzyl N-[4-(2-cyano-3-fluorophenyl)phenyl]carbamate

• Inchi： 1S/C21H15FN2O2/c22-20-8-4-7-18(19(20)13-23)16-9-11-17(12-10-16)24-21(25)26-14-15-5-2-1-3-6-15/h1-12H,14H2,(H,24,25)
• InChI Key： VNINDBGOPMMXMT-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1C#N)C1C=CC(=CC=1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 503
• XLogP3: 4.4
• Topological Polar Surface Area: 62.1